Cas no 2034438-23-6 (N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide)

• Product Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide
• CAS No: 2034438-23-6
• MF: C₁₈H₁₄F₃NO₃S
• MW: 381.3689
• CID: 5351568
• Update Time: 2025-10-31

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide
• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H14F3NO3S/c19-18(20,21)25-12-7-5-11(6-8-12)17(24)22-9-15(23)14-10-26-16-4-2-1-3-13(14)16/h1-8,10,15,23H,9H2,(H,22,24)
• InChI Key： NQGQFUKJJDXVBO-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C2=C([H])C([H])=C([H])C([H])=C12)C([H])(C([H])([H])N([H])C(C1C([H])=C([H])C(=C([H])C=1[H])OC(F)(F)F)=O)O[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 483
• XLogP3: 4.2
• Topological Polar Surface Area: 86.8

Additional information on N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide

Comprehensive Analysis of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide (CAS No. 2034438-23-6)

N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide, with the CAS number 2034438-23-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzothiophene moiety with a trifluoromethoxybenzamide group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural attributes, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's benzothiophene core is a well-known pharmacophore, often associated with therapeutic properties such as anti-inflammatory, anticancer, and antimicrobial activities. The addition of the hydroxyethyl linker and the trifluoromethoxybenzamide group further enhances its potential as a versatile intermediate in medicinal chemistry. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with current trends in precision medicine and targeted therapy. These attributes make it a promising candidate for further investigation in the context of personalized healthcare and biomarker development.

From a synthetic chemistry perspective, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide exemplifies the growing demand for highly functionalized intermediates in drug design. Its synthesis involves multi-step organic reactions, including condensation and amidation, which are critical for achieving the desired purity and yield. The compound's CAS No. 2034438-23-6 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly relevant in the era of big data and AI-driven drug discovery, where accurate chemical identifiers are essential for machine learning algorithms and virtual screening.

In the context of green chemistry and sustainable synthesis, researchers are also investigating eco-friendly routes to produce this compound. The incorporation of trifluoromethoxy groups, while beneficial for bioactivity, poses challenges in terms of environmental impact. Thus, modern synthetic approaches emphasize catalytic methods and renewable solvents to minimize waste and energy consumption. This aligns with the broader pharmaceutical industry's shift toward sustainable practices and green manufacturing.

The potential applications of N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide extend beyond therapeutics. Its unique structure makes it a valuable probe in chemical biology for studying protein-ligand interactions and cellular signaling pathways. Additionally, its fluorescence properties, derived from the benzothiophene scaffold, could be exploited in bioimaging and diagnostic tools. These interdisciplinary applications highlight its relevance in cutting-edge research areas such as theranostics and molecular imaging.

As the scientific community continues to explore the compound's properties, its CAS No. 2034438-23-6 remains a critical reference for researchers and regulatory bodies. The compound's profile is frequently updated in chemical databases and patent literature, reflecting its evolving role in science and technology. For those interested in structure-activity relationships or drug-likeness predictions, this compound offers a rich case study in modern medicinal chemistry.

In summary, N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-4-(trifluoromethoxy)benzamide (CAS No. 2034438-23-6) represents a convergence of synthetic innovation and biological potential. Its study not only advances our understanding of molecular design but also contributes to the broader goals of healthcare innovation and scientific discovery. As research progresses, this compound is likely to remain at the forefront of discussions in both academic and industrial settings.